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SKM 4-45-1 SKM 4-45-1 It is a labeled analog of arachidonoyl ethanolamide (anandamide; AEA) that is non-fluorescent when outside the cell. Upon transport into the cell interior, it is cleaved by esterases to give a bright fluorescence at 530 nm. CAY10455 uptake into C6 glioma cells is inhibited by AEA and its analogs, and conversely CAY10455 inhibits the uptake of tritiated AEA, indicating that they compete for the AEA transporter.
Brand Name: Vulcanchem
CAS No.: 290374-09-3
VCID: VC0024142
InChI: InChI=1S/C47H52N2O10/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-44(52)48-28-29-55-46(54)49-35-22-25-39-38(30-35)45(53)59-47(39)40-26-23-36(56-33(2)50)31-42(40)58-43-32-37(57-34(3)51)24-27-41(43)47/h8-9,11-12,14-15,17-18,22-27,30-32H,4-7,10,13,16,19-21,28-29H2,1-3H3,(H,48,52)(H,49,54)/b9-8-,12-11-,15-14-,18-17-
SMILES: CCCCCC=CCC=CCC=CCC=CCCCC(=O)NCCOC(=O)NC1=CC2=C(C=C1)C3(C4=C(C=C(C=C4)OC(=O)C)OC5=C3C=CC(=C5)OC(=O)C)OC2=O
Molecular Formula: C47H52N2O10
Molecular Weight: 804.9

SKM 4-45-1

CAS No.: 290374-09-3

Reference Standards

VCID: VC0024142

Molecular Formula: C47H52N2O10

Molecular Weight: 804.9

SKM 4-45-1 - 290374-09-3

CAS No. 290374-09-3
Product Name SKM 4-45-1
Molecular Formula C47H52N2O10
Molecular Weight 804.9
IUPAC Name [6'-acetyloxy-5-[2-[[(5Z,8Z,11Z,14Z)-icosa-5,8,11,14-tetraenoyl]amino]ethoxycarbonylamino]-3-oxospiro[2-benzofuran-1,9'-xanthene]-3'-yl] acetate
Standard InChI InChI=1S/C47H52N2O10/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-44(52)48-28-29-55-46(54)49-35-22-25-39-38(30-35)45(53)59-47(39)40-26-23-36(56-33(2)50)31-42(40)58-43-32-37(57-34(3)51)24-27-41(43)47/h8-9,11-12,14-15,17-18,22-27,30-32H,4-7,10,13,16,19-21,28-29H2,1-3H3,(H,48,52)(H,49,54)/b9-8-,12-11-,15-14-,18-17-
Standard InChIKey LQMHXQGEEUIVLB-GKFVBPDJSA-N
SMILES CCCCCC=CCC=CCC=CCC=CCCCC(=O)NCCOC(=O)NC1=CC2=C(C=C1)C3(C4=C(C=C(C=C4)OC(=O)C)OC5=C3C=CC(=C5)OC(=O)C)OC2=O
Description It is a labeled analog of arachidonoyl ethanolamide (anandamide; AEA) that is non-fluorescent when outside the cell. Upon transport into the cell interior, it is cleaved by esterases to give a bright fluorescence at 530 nm. CAY10455 uptake into C6 glioma cells is inhibited by AEA and its analogs, and conversely CAY10455 inhibits the uptake of tritiated AEA, indicating that they compete for the AEA transporter.
Synonyms SKM 4-45-1
Reference 1.Muthian, S.,Nithipatikom, K.,Campbell, W.B., et al. Synthesis and characterization of a fluorescent substrate for the N-arachidonoylethanolamine (anandamide) transmembrane carrier. Journal of Pharmacology and Experimental Therapeutics 293, 289-295 (2000
PubChem Compound 101044770
Last Modified Nov 11 2021
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